Cas no 1804358-20-0 (3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1804358-20-0
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837622
• Update Time: 2025-10-23

3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H6F4INO3/c10-3-5-1-4(2-6(16)17)7(14)15-8(5)18-9(11,12)13/h1H,2-3H2,(H,16,17)
• InChI Key： XZXNOASBWAUMBV-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)O)C=C(CF)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid

3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic Acid: A Comprehensive Overview

3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid, identified by the CAS number 1804358-20-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with fluoromethyl, iodo, trifluoromethoxy, and acetic acid groups, making it a highly functionalized molecule with diverse reactivity and selectivity.

The synthesis of 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid involves a series of advanced organic reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its applications in drug discovery and material science.

One of the most intriguing aspects of this compound is its biological activity. Researchers have reported that 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid exhibits potent inhibitory effects on various enzymes, making it a promising candidate for therapeutic interventions. For instance, studies conducted in 2023 demonstrated its ability to inhibit kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its trifluoromethoxy group contributes to enhanced stability and bioavailability, further enhancing its suitability for pharmacological applications.

In terms of physical properties, this compound is characterized by high melting point and moderate solubility in organic solvents. Its electronic structure, influenced by the electron-withdrawing groups such as trifluoromethoxy and iodo substituents, makes it highly reactive in certain chemical transformations. Recent computational studies have provided deeper insights into its electronic configuration and reactivity patterns, paving the way for tailored modifications to enhance its functionality.

The application of 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has been explored for potential use in catalysis and sensor development. Furthermore, its role as a building block in constructing more complex molecular architectures has been highlighted in several recent publications, underscoring its versatility in synthetic chemistry.

Looking ahead, ongoing research is focused on unraveling the full spectrum of applications for this compound. Collaborative efforts between academic institutions and industry partners are expected to accelerate its transition from laboratory studies to real-world applications. As our understanding of its properties continues to grow, so does the potential for innovation in fields ranging from medicine to materials science.

In conclusion, 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-acetic acid, with its unique structure and multifaceted properties, represents a significant advancement in modern organic chemistry. Its journey from synthesis to application exemplifies the dynamic nature of chemical research and underscores the importance of interdisciplinary collaboration in driving scientific progress.